Cas no 2580203-07-0 (Tert-butyl 3-(benzylamino)oxolane-3-carboxylate)

• Product Name: Tert-butyl 3-(benzylamino)oxolane-3-carboxylate
• CAS No: 2580203-07-0
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5659777
• PubChem ID: 165891090
• Update Time: 2025-06-12

Tert-butyl 3-(benzylamino)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27723814
• tert-butyl 3-(benzylamino)oxolane-3-carboxylate
• 2580203-07-0
• Tert-butyl 3-(benzylamino)oxolane-3-carboxylate

• Inchi： 1S/C16H23NO3/c1-15(2,3)20-14(18)16(9-10-19-12-16)17-11-13-7-5-4-6-8-13/h4-8,17H,9-12H2,1-3H3
• InChI Key： VFINGCFJZNGFNM-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC(C)(C)C)(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 3-(benzylamino)oxolane-3-carboxylate

Introduction to Tert-butyl 3-(benzylamino)oxolane-3-carboxylate (CAS No. 2580203-07-0)

Tert-butyl 3-(benzylamino)oxolane-3-carboxylate, with the CAS number 2580203-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of oxolane derivatives, which are known for their versatile applications in drug development and synthetic chemistry. The presence of both a tert-butyl group and a benzylamino moiety makes this molecule particularly interesting for its potential applications in medicinal chemistry.

The structure of Tert-butyl 3-(benzylamino)oxolane-3-carboxylate features a cycloalkane ring with functional groups that enhance its reactivity and utility in various chemical transformations. The tert-butyl group, a common protective group in organic synthesis, provides stability to the molecule while allowing for selective modifications. On the other hand, the benzylamino group introduces a polar and basic character, making it suitable for interactions with nucleophiles and electrophiles in drug design.

In recent years, there has been a growing interest in oxolane derivatives due to their potential as pharmacophores in drug discovery. Oxolanes are known for their ability to mimic natural heterocyclic compounds found in bioactive molecules, making them valuable scaffolds for developing new therapeutic agents. The benzylamino group in Tert-butyl 3-(benzylamino)oxolane-3-carboxylate further enhances its appeal by providing a site for further functionalization, enabling the creation of complex molecular architectures.

One of the most compelling aspects of Tert-butyl 3-(benzylamino)oxolane-3-carboxylate is its role in the development of novel drug candidates. Researchers have been exploring its potential as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer pathways. The tert-butyl group helps stabilize the molecule during reactions, while the benzylamino moiety allows for selective binding to biological targets.

The pharmaceutical industry has been particularly interested in using oxolane derivatives as building blocks for drug design due to their favorable pharmacokinetic properties. Tert-butyl 3-(benzylamino)oxolane-3-carboxylate, with its unique structural features, has been investigated for its potential as an intermediate in the synthesis of antiviral and anticancer agents. Recent research has highlighted its role in developing protease inhibitors, which are crucial for treating viral infections and certain types of cancer.

Another area where Tert-butyl 3-(benzylamino)oxolane-3-carboxylate shows promise is in the field of medicinal chemistry education. Its complex structure and reactivity make it an excellent example for teaching students about advanced organic synthesis techniques. The compound serves as a model system for understanding how functional groups can be strategically incorporated into molecules to enhance their biological activity.

From a synthetic chemistry perspective, Tert-butyl 3-(benzylamino)oxolane-3-carboxylate is a valuable intermediate that can be used to create more complex molecules through various reactions such as nucleophilic substitution and condensation reactions. The tert-butyl group provides a handle for protecting and deprotecting functionalities, while the benzylamino group can be further modified to introduce additional pharmacophores.

The versatility of Tert-butyl 3-(benzylamino)oxolane-3-carboxylate also extends to its applications in material science. Researchers have explored its potential use in creating novel polymers and coatings with enhanced mechanical properties. The cycloalkane ring structure contributes to the rigidity of the polymer backbone, while the functional groups allow for cross-linking and further chemical modifications.

In conclusion, Tert-butyl 3-(benzylamino)oxolane-3-carboxylate (CAS No. 2580203-07-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and educational research. Its unique structural features make it an excellent candidate for drug development, synthetic chemistry applications, and material innovation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological development.